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Compound of Interest

Compound Name: N-Acetoacetylmorpholine

Cat. No.: B101864

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetoacetylmorpholine, with the Chemical Abstracts Service (CAS) number 16695-54-8, is
a versatile organic compound with significant potential in various scientific fields. This technical
guide provides an in-depth overview of its chemical and physical properties, detailed
experimental protocols for its synthesis, and a comprehensive analysis of its spectroscopic
data. Furthermore, this document explores its applications, particularly as a synthetic building
block, and elucidates the mechanism of action of the broader class of morpholine-containing
compounds in the context of drug development, specifically as antifungal agents. The
information is presented to support and guide researchers, scientists, and professionals in the
field of drug development in their work with N-Acetoacetylmorpholine.

Chemical and Physical Properties

N-Acetoacetylmorpholine, also known by its synonyms 1-(morpholin-4-yl)butane-1,3-dione
and 4-(1,3-Dioxobutyl)morpholine, is a white to almost white crystalline powder.[1][2] It is a
valuable intermediate in organic synthesis.[1] The fundamental properties of N-
Acetoacetylmorpholine are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 16695-54-8 [2]

Molecular Formula CsH13NOs [2]

Molecular Weight 171.19 g/mol [2]
White to almost white

Appearance (2]
powder/crystal

Predicted pKa 13.66 £ 0.20 [2]

2-8°C, sealed in a dry
Storage Temperature ) [2]
environment

Synthesis of N-Acetoacetylmorpholine:
Experimental Protocols

The synthesis of N-Acetoacetylmorpholine can be achieved through the acylation of
morpholine. While specific, detailed protocols for this exact compound are not readily available
in published literature, a general and plausible experimental procedure can be derived from the
synthesis of the closely related compound, N-acetylmorpholine, as described in various
patents.[3][4][5] The most common methods involve the reaction of morpholine with an
appropriate acetylating agent. For N-Acetoacetylmorpholine, suitable reagents would be
diketene or an acetoacetic acid ester, such as ethyl acetoacetate.

Synthesis from Morpholine and Ethyl Acetoacetate

This method is based on the well-established acetoacetic ester synthesis, where the amino
group of morpholine acts as a nucleophile, attacking the carbonyl group of the ester in ethyl
acetoacetate.

Reaction:
Morpholine + Ethyl Acetoacetate — N-Acetoacetylmorpholine + Ethanol

Experimental Protocol:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine equimolar amounts of morpholine and ethyl acetoacetate in a suitable
solvent, such as toluene or in the absence of a solvent.

» Reaction Conditions: Heat the reaction mixture to reflux. The reaction temperature will
depend on the solvent used but typically ranges from 100-160°C.[3] The reaction time can
vary from 6 to 10 hours.[3]

o Work-up and Purification:
o After the reaction is complete, allow the mixture to cool to room temperature.
o If a solvent was used, remove it under reduced pressure.

o The crude product can be purified by recrystallization from a suitable solvent system, such
as ethanol/water or ethyl acetate/hexane, to yield the final product.

Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of N-

Acetoacetylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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